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Compound of Interest

Compound Name: 1-Cyclopropoxy-2-iodobenzene
CAS No.: 1243289-94-2
Cat. No.: B580649

Get Quote

. J

Chemical Profile & Hazard Identification

Before initiating disposal, you must validate the chemical state.[2] 1-Cyclopropoxy-2-
iodobenzene is a halogenated aryl ether.[1] Its disposal requirements are dictated by two
functional groups: the aryl iodide (potential for iodine liberation, heavy metal-like waste
protocols) and the cyclopropyl ether (potential peroxide formation and ring-strain reactivity).[1]

Physicochemical Properties (Relevant to Disposal)
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Property

Value | Characteristic

Operational Implication

CAS Number

1243289-94-2

Use for waste manifesting and

inventory tracking.[1]

Physical State

Liquid (typically) or low-melting

solid

Discard via liquid waste

streams unless absorbed.[1]

Chemical Class

Halogenated Aryl Ether

MUST be segregated into

halogenated waste.[1]

Combustible.[1] Classify as

Flash Point >110°C (Predicted) "Ignitable” if mixed with
flammable solvents.
Store in amber glass; do not
Reactivity Light-sensitive; Acid-sensitive mix with strong acids (ring

opening risk).[1]

Core Hazards (GHS Classification)

o WARNING: Causes skin irritation (H315), serious eye irritation (H319).[2][3]

e Environmental: Toxic to aquatic life with long-lasting effects (H411).[1][4] Zero-discharge

policy applies: Do not pour down drains.

Pre-Disposal Stabilization & Segregation

Effective disposal begins at the bench. You must stabilize the compound to prevent

degradation or hazardous reactions in the waste container.

Step 1: Peroxide & Stability Check

While cyclopropyl ethers are more stable than isopropyl ethers, they are still ethers.[2]

» Visual Inspection: Check for crystal formation (peroxides) or darkening (iodine liberation).

o Test: If the container is old (>1 year) or has been exposed to air/light, test for peroxides using

Quantofix® or similar strips.
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o If Positive (>100 ppm):[1] Contact EHS immediately. Do not attempt to consolidate.

o If Negative: Proceed to segregation.

Step 2: Waste Stream Segregation

CRITICAL: This compound contains lodine.[5][6][7] It must never be mixed with non-
halogenated solvents (e.g., Acetone, Methanol) if the facility separates them, as halogens
significantly increase incineration costs and require specific scrubbers.[2]

e Primary Stream: Halogenated Organic Waste.
e Incompatible Streams:
o Strong Oxidizers: (e.g., Nitric acid, Peroxides) — Risk of explosion.[2]
o Strong Acids: (e.g., Sulfuric acid) — Risk of exothermic cyclopropane ring opening.[2]

Disposal Workflow (Decision Logic)

The following diagram illustrates the logical flow for determining the correct disposal path for 1-
Cyclopropoxy-2-iodobenzene, ensuring compliance with RCRA and local safety standards.
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Waste: 1-Cyclopropoxy-2-iodobenzene

1. Determine Physical State

Liquid (Pure or Solution)

Solid / absorbed on Silica

2. Peroxide/Stability Check

Positive

Peroxides Detected (>100ppm) Stable / No Peroxides

STOP: Contact EHS for

High-Hazard Stabilization £ SIS IS ST

Stream A: Halogenated Solvents Stream B: Solid Hazardous Waste

4. Labeling (RCRA)

Store in Amber Container
(Secondary Containment)
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Figure 1: Decision logic for the safe disposal of 1-Cyclopropoxy-2-iodobenzene, prioritizing
peroxide detection and halogenated waste segregation.

Detailed Operational Procedures
A. Liquid Waste Disposal (Primary Route)

Most 1-Cyclopropoxy-2-iodobenzene will be in solution (e.g., reaction mixtures).[1]

o Container Selection: Use a High-Density Polyethylene (HDPE) or amber glass container.[1]
Avoid metal cans if the solution is acidic, as iodine can corrode metal.[2]

» Consolidation: Pour the chemical into the Halogenated Waste carboy.

o Note: If the compound is pure, dissolve it in a minimal amount of a compatible
halogenated solvent (e.g., Dichloromethane) or a combustible solvent (e.g., Ethanol)
before adding to the waste stream to ensure it flows and doesn't crystallize in the
container neck.[2]

» Labeling: Affix a hazardous waste label.

o Constituents: Explicitly list "1-Cyclopropoxy-2-iodobenzene" and the solvent (e.qg.,
"Dichloromethane™).

o Hazard Checkboxes: Mark "Toxic" and "Irritant". If mixed with flammable solvents, mark
"Ignitable".[2]

B. Solid Waste & Spill Cleanup
For solid residues, contaminated silica gel, or spill cleanup materials:
e Spill Response:
o PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat.[2]

o Absorbent: Use vermiculite, sand, or a commercial organic spill pad.[2] Do not use paper
towels alone as they are combustible.
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o Collection: Sweep/scoop material into a wide-mouth jar or a heavy-duty clear plastic waste
bag (double bagged).

e Labeling: Tag as "Solid Hazardous Waste (Halogenated Debris)".

C. RCRA Compliance Codes (US Specific)

While 1-Cyclopropoxy-2-iodobenzene is not a "P" or "U" listed waste, it determines the waste
code based on characteristics and mixtures:

» DOO01: If mixed with flammable solvents (Flash point <60°C).[1]

o Halogenated Solvent Codes (F-List): If mixed with >10% spent methylene chloride or
chloroform (e.g., FO02).

o Default: If pure/unmixed, it is often classified as non-regulated by RCRA unless it exhibits
toxicity (D-list) via TCLP, which is rare for this specific ether.[1][2] However, Best
Management Practice (BMP) dictates treating it as hazardous halogenated waste.[2]

Compatibility Matrix

Use this table to ensure safe storage of waste containers awaiting pickup.

Chemical Class Compatibility Status Reaction Risk

Phase separation; difficult to

Water/Aqueous Solutions Incompatible (Poor solubility) o
incinerate.[1]
Strong Oxidizers (HNO3, Potential for violent oxidation
DANGER )
H202) or explosion.[1][2]
Ring opening of cyclopropyl
Strong Acids (HCI, H2S04) Incompatible 9P J yelopropy

group; heat generation.[1][2]

) Ideal for solvation and disposal
Halogenated Solvents (DCM) Compatible S
consolidation.[1]

Acceptable for dilution (watch

Alcohols (Ethanol, Methanol) Compatible -
flammability).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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